Cas no 2229525-71-5 (2-(1-methylpyrrolidin-2-yl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(1-methylpyrrolidin-2-yl)ethane-1-sulfonyl fluoride
• CAS No: 2229525-71-5
• MF: C₇H₁₄FNO₂S
• MW: 195.254964351654
• CID: 6085305
• PubChem ID: 165870897
• Update Time: 2025-10-24

2-(1-methylpyrrolidin-2-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(1-methylpyrrolidin-2-yl)ethane-1-sulfonyl fluoride
• EN300-1583146
• 2229525-71-5

• Inchi： 1S/C7H14FNO2S/c1-9-5-2-3-7(9)4-6-12(8,10)11/h7H,2-6H2,1H3
• InChI Key： MZYANLUVQMCRDD-UHFFFAOYSA-N
• SMILES： S(CCC1CCCN1C)(=O)(=O)F

Computed Properties

• Exact Mass: 195.07292802g/mol
• Monoisotopic Mass: 195.07292802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 45.8Ų

Additional information on 2-(1-methylpyrrolidin-2-yl)ethane-1-sulfonyl fluoride

Research Brief on 2-(1-methylpyrrolidin-2-yl)ethane-1-sulfonyl fluoride (CAS: 2229525-71-5): Recent Advances and Applications

2-(1-methylpyrrolidin-2-yl)ethane-1-sulfonyl fluoride (CAS: 2229525-71-5) is a sulfonyl fluoride derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrrolidine and sulfonyl fluoride functional groups, has shown promise in various applications, including covalent inhibitor development, activity-based protein profiling (ABPP), and targeted drug discovery. Recent studies have explored its reactivity, selectivity, and potential therapeutic applications, making it a subject of growing interest among researchers.

One of the key features of 2-(1-methylpyrrolidin-2-yl)ethane-1-sulfonyl fluoride is its ability to act as a covalent modifier of proteins. The sulfonyl fluoride group is known for its reactivity with nucleophilic amino acids, such as serine, threonine, and tyrosine, enabling the selective labeling and inhibition of target proteins. This property has been leveraged in ABPP studies to identify and characterize enzyme activities in complex biological systems. Recent research has demonstrated its utility in profiling serine hydrolases and other enzyme families, providing insights into their roles in disease pathways.

In the context of drug discovery, 2-(1-methylpyrrolidin-2-yl)ethane-1-sulfonyl fluoride has been investigated as a potential warhead for covalent inhibitors. Covalent inhibitors offer advantages such as prolonged target engagement and enhanced potency, making them attractive candidates for challenging therapeutic targets. A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's ability to selectively inhibit a specific serine protease involved in inflammatory diseases, showcasing its potential as a lead compound for further optimization.

Another area of interest is the compound's application in chemical proteomics. By incorporating 2-(1-methylpyrrolidin-2-yl)ethane-1-sulfonyl fluoride into probe molecules, researchers can map the interactome of specific enzyme families in live cells. This approach has been instrumental in identifying novel drug targets and understanding off-target effects of existing therapeutics. A recent study in Nature Chemical Biology utilized this strategy to uncover previously unknown interactions between sulfonyl fluoride-based probes and metabolic enzymes, expanding the toolkit for functional proteomics.

Despite its promising applications, challenges remain in optimizing the selectivity and pharmacokinetic properties of 2-(1-methylpyrrolidin-2-yl)ethane-1-sulfonyl fluoride-based compounds. Researchers are actively exploring structural modifications to enhance its specificity and reduce potential off-target effects. For instance, a 2024 preprint on bioRxiv reported the synthesis of analogs with improved metabolic stability and tissue distribution, paving the way for in vivo studies.

In conclusion, 2-(1-methylpyrrolidin-2-yl)ethane-1-sulfonyl fluoride (CAS: 2229525-71-5) represents a versatile tool in chemical biology and drug discovery. Its unique reactivity profile and applications in ABPP and covalent inhibitor development make it a valuable asset for researchers. Ongoing studies aim to further elucidate its potential and address existing limitations, positioning it as a compound of continued interest in the field.